N-(2,5-dimethoxyphenyl)-2-(3-nitro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(3-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C13H14N4O5/c1-21-9-3-4-11(22-2)10(7-9)14-13(18)8-16-6-5-12(15-16)17(19)20/h3-7H,8H2,1-2H3,(H,14,18)
• InChI Key: OCDZKIGZMKLQOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CN2C=CC(=N2)[N+](=O)[O-]
• Molecular Formula: C13H14N4O5
• Molecular Weight: 306.27 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(3-nitro-1H-pyrazol-1-yl)acetamide, also known as DPA, is a chemical compound that has been studied for its potential use in scientific research. DPA is a derivative of the drug methamphetamine and has been shown to have a similar mechanism of action in the brain.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-2-(3-nitro-1H-pyrazol-1-yl)acetamide acts as a substrate for the monoamine transporters, which are responsible for the uptake of neurotransmitters such as dopamine and norepinephrine. Once inside the neuron, this compound is metabolized to form a metabolite that inhibits the monoamine oxidase enzyme, which is responsible for the breakdown of these neurotransmitters. This results in an increase in the levels of dopamine and norepinephrine in the brain, which can lead to changes in behavior and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in animal models. It has been shown to increase locomotor activity and induce hyperthermia, which are both characteristic effects of drugs that affect the release and reuptake of neurotransmitters such as dopamine and norepinephrine. This compound has also been shown to increase the levels of dopamine and norepinephrine in the brain, which can lead to changes in behavior and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethoxyphenyl)-2-(3-nitro-1H-pyrazol-1-yl)acetamide in lab experiments is that it has a similar mechanism of action to methamphetamine, which is a drug that is known to affect the release and reuptake of neurotransmitters such as dopamine and norepinephrine. This makes it a useful tool for studying the effects of these neurotransmitters on behavior and cognition. However, one limitation of using this compound is that it has not been extensively studied in humans, so its effects on human behavior and cognition are not well understood.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-(3-nitro-1H-pyrazol-1-yl)acetamide. One area of research could be to study the effects of this compound on human behavior and cognition. Another area of research could be to explore the potential therapeutic uses of this compound, such as in the treatment of disorders such as attention deficit hyperactivity disorder (ADHD) or depression. Additionally, further research could be done to better understand the mechanism of action of this compound and its effects on neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-2-(3-nitro-1H-pyrazol-1-yl)acetamide involves the reaction of 2,5-dimethoxyphenylacetic acid with 3-nitro-1H-pyrazole in the presence of a coupling agent such as dicyclohexylcarbodiimide. The resulting product is then treated with thionyl chloride to form the final compound, this compound.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-(3-nitro-1H-pyrazol-1-yl)acetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a similar mechanism of action to methamphetamine, which is a drug that is known to affect the release and reuptake of neurotransmitters such as dopamine and norepinephrine. This compound has been used as a tool to study the effects of these neurotransmitters on behavior and cognition.